2-{[(Benzyloxy)carbonyl]amino}-4-oxohexanoic acid

• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol
• SMILES: CCC(=O)CC(C(=O)O)NC(=O)OCC1=CC=CC=C1
• InChI: InChI=1S/C14H17NO5/c1-2-11(16)8-12(13(17)18)15-14(19)20-9-10-6-4-3-5-7-10/h3-7,12H,2,8-9H2,1H3,(H,15,19)(H,17,18)
• InChIKey: GCBQQYOBLBBICG-UHFFFAOYSA-N

2-{[(Benzyloxy)carbonyl]amino}-4-oxohexanoic acid (CAS 1528035-50-8): Chemical Identity, In-Class Positioning & Procurement Relevance

2-{[(Benzyloxy)carbonyl]amino}-4-oxohexanoic acid is a Cbz-protected, γ-keto α-amino acid derivative (C14H17NO5, MW 279.29) [1]. It combines a benzyloxycarbonyl (Cbz) amine protecting group with a 4-oxo (γ-keto) functionality on the hexanoic acid backbone. This places the ketone at the γ-position relative to the carboxylic acid, a defining structural motif for ketomethylene dipeptide isosteres [2]. The compound is employed as a protected amino acid building block in solution-phase and solid-phase peptide synthesis, where the Cbz group permits orthogonal deprotection via catalytic hydrogenolysis [1][3].

γ-Keto γ-keto amino acid building block for ketomethylene isostere synthesis

Cbz Cbz protection enables orthogonal hydrogenolytic deprotection

Workflow Compatible with solution-phase and solid-phase peptide synthesis

• [1] Kuujia.com. Cas no 1528035-50-8 (2-{(benzyloxy)carbonylamino}-4-oxohexanoic acid). Compound datasheet. 2024. Available at: https://www.kuujia.com/cas-1528035-50-8.html View Source
• [2] Hoffman, R.V.; Tao, J. A simple, stereoselective synthesis of ketomethylene dipeptide isosteres. Tetrahedron 1998, 54, 2683–2690. View Source
• [3] Isidro-Llobet, A.; Álvarez, M.; Albericio, F. Amino acid-protecting groups. Chem. Rev. 2009, 109, 2455–2504. View Source

Why 2-{[(Benzyloxy)carbonyl]amino}-4-oxohexanoic acid Cannot Be Replaced by Generic Cbz-Amino Acids or Regioisomeric Analogs

Substituting this compound with a generic Cbz-amino acid lacking the ketone (e.g., Cbz-norleucine) eliminates the electrophilic γ-keto group essential for ketomethylene isostere formation, while the regioisomeric 5-oxo analog positions the carbonyl at the δ-position, altering both the geometry of the resulting peptide bond replacement and key physicochemical properties. These structural differences produce measurable shifts in LogP, hydrogen bond acceptor count, and conformational flexibility that directly impact synthetic reactivity, chromatographic behavior, and the fidelity of peptidomimetic design [1][2].

Target

Substitute

Mismatch Risk

Cbz-γ-keto amino acid

Cbz-amino acid without ketone (e.g., Cbz-norleucine)

Loss of electrophilic ketone prevents ketomethylene isostere formation

4-oxo regioisomer

5-oxo regioisomer (δ-keto)

Altered peptide bond replacement geometry and physicochemical profile

• [1] Kuujia.com. Cas no 1528035-50-8 (2-{(benzyloxy)carbonylamino}-4-oxohexanoic acid). Compound datasheet with computed physicochemical properties (XLogP3, TPSA, HBA/HBD). 2024. View Source
• [2] Hoffman, R.V.; Tao, J. A simple, stereoselective synthesis of ketomethylene dipeptide isosteres: 5-(carbobenzyloxyamino)-2-alkyl-γ-ketoesters from Cbz-protected amino acids. Tetrahedron 1998, 54, 2683–2690. View Source

Quantitative Differentiation Evidence: 2-{[(Benzyloxy)carbonyl]amino}-4-oxohexanoic acid vs. Closest Analogs

LogP Differential vs. 5-Oxo Regioisomer: Implications for Aqueous Solubility and Chromatographic Retention

The target compound exhibits a computed XLogP3 of 1.2, substantially lower than the LogP of 1.7352 reported for the 5-oxo regioisomer (2-{[(benzyloxy)carbonyl]amino}-5-oxohexanoic acid, CAS 1523287-02-6) [1]. This 0.54 log-unit difference corresponds to approximately a 3.5-fold difference in octanol-water partition coefficient, directly affecting aqueous solubility and reversed-phase HPLC retention times.

LogP Comparison

Cross-study comparable

Target XLogP3: 1.2
5-Oxo regioisomer: 1.74
Δ = -0.54 (~3.5× lower partition)

Supports higher aqueous solubility and earlier RP-HPLC elution

Computed values; experimental confirmation recommended

Evidence Dimension	Computed partition coefficient (LogP)
Target Compound Data	XLogP3 = 1.2
Comparator Or Baseline	5-Oxo regioisomer (CAS 1523287-02-6): LogP = 1.7352
Quantified Difference	ΔLogP = -0.54 (target more hydrophilic); ~3.5-fold lower octanol-water partition
Conditions	Computed properties: XLogP3 (PubChem-derived) for target; LogP from LeYan datasheet for 5-oxo analog

Why This Matters

The lower LogP of the 4-oxo compound predicts superior aqueous solubility and earlier elution in RP-HPLC, a critical consideration for purification and handling of synthetic intermediates in peptide chemistry workflows.

• [1] Kuujia.com. Cas no 1528035-50-8: Computed properties table (XLogP3 = 1.2). 2024. View Source

Hydrogen Bond Acceptor Count Advantage: 5 HBA vs. 4 HBA in 5-Oxo Regioisomer and Cbz-Norleucine

The target compound possesses 5 hydrogen bond acceptor sites, versus 4 for both the 5-oxo regioisomer (CAS 1523287-02-6) and Cbz-norleucine (CAS 15027-13-1, which lacks a ketone entirely) [1][2]. The additional HBA arises from the 4-oxo ketone in proximity to the carboxylic acid, enabling distinct intramolecular and intermolecular hydrogen-bonding patterns.

HBA Count

Cross-study comparable

5 HBA (vs. 4 for 5-oxo and Cbz-norleucine)

Additional HBA may enhance binding in transition-state mimicry

Computed HBA count; target-specific validation needed

Evidence Dimension	Hydrogen bond acceptor (HBA) count
Target Compound Data	HBA = 5
Comparator Or Baseline	5-Oxo regioisomer: HBA = 4; Cbz-DL-norleucine: HBA = 4
Quantified Difference	+1 HBA relative to both 5-oxo regioisomer and non-ketone Cbz-norleucine
Conditions	Computed HBA counts from Kuujia (target), LeYan (5-oxo), and InvivoChem (Cbz-norleucine) datasheets

Why This Matters

The extra hydrogen bond acceptor can enhance binding affinity in protease inhibitor scaffolds that rely on ketone-mediated transition-state mimicry, a feature exploited in ketomethylene isostere-based inhibitor design.

• [1] Kuujia.com. Cas no 1528035-50-8 computed properties: Hydrogen Bond Acceptor Count = 5. 2024. View Source
• [2] InvivoChem. Cbz-D-norleucine (CAS 15027-14-2) properties: HBA = 4, HBD = 2, LogP = 3.31, tPSA = 75.63. View Source

Conformational Flexibility Differential: Rotatable Bond Count of 8 vs. 7 in 5-Oxo Analog

The target compound contains 8 rotatable bonds, compared to 7 for the 5-oxo regioisomer [1]. The additional rotatable bond is located in the ketone-bearing side chain, where the 4-oxo placement extends the flexible segment between the α-carbon and the carbonyl, offering greater conformational sampling in peptidomimetic scaffolds.

Rotatable Bonds

Cross-study comparable

Target: 8 rotatable bonds
5-Oxo regioisomer: 7

Greater conformational sampling; may mimic peptide geometry more faithfully

Conformational advantage depends on scaffold design

Evidence Dimension	Number of rotatable bonds
Target Compound Data	Rotatable bonds = 8
Comparator Or Baseline	5-Oxo regioisomer (CAS 1523287-02-6): Rotatable bonds = 7
Quantified Difference	+1 rotatable bond for the 4-oxo compound
Conditions	Computed rotatable bond counts from chemical datasheets (Kuujia and LeYan)

Why This Matters

Increased conformational flexibility can be advantageous or detrimental depending on the target; for ketomethylene isosteres, the 4-oxo placement mimics the natural peptide bond geometry more faithfully than the 5-oxo regioisomer, which introduces an extra methylene spacer.

• [1] Kuujia.com. Cas no 1528035-50-8 computed properties: Rotatable Bond Count = 8. 2024. View Source

Topological Polar Surface Area Advantage vs. Non-Ketone Cbz-Amino Acids: Impact on Permeability Profile

The target compound has a TPSA of 92.7 Ų, compared to 75.63 Ų for Cbz-norleucine (CAS 15027-13-1), which lacks the ketone [1][2]. This 17.1 Ų increase in polar surface area results from the additional 4-oxo carbonyl and influences passive membrane permeability and blood-brain barrier penetration predictions in downstream drug candidates.

TPSA Comparison

Cross-study comparable

Target: 92.7 Ų
Cbz-norleucine: 75.63 Ų
Δ = +17.1 Ų (22.6% increase)

Higher TPSA influences permeability and CNS drug-like property space

Relevant for orally bioavailable or CNS-targeted candidates

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 92.7 Ų
Comparator Or Baseline	Cbz-DL-norleucine (CAS 15027-13-1): TPSA = 75.63 Ų
Quantified Difference	ΔTPSA = +17.1 Ų (22.6% increase relative to non-ketone analog)
Conditions	Computed TPSA values from Kuujia (target) and InvivoChem (Cbz-norleucine)

Why This Matters

The elevated TPSA places the compound in a different ADME property space versus non-ketone Cbz-amino acids, a factor that must be accounted for when selecting building blocks for orally bioavailable peptide mimetics or CNS-targeted probes.

• [1] Kuujia.com. Cas no 1528035-50-8 computed properties: Topological Polar Surface Area = 92.7 Ų. 2024. View Source
• [2] InvivoChem. Cbz-D-norleucine (CAS 15027-14-2): tPSA = 75.63, LogP = 3.31, HBA = 4. View Source

Validated Application Scenarios for 2-{[(Benzyloxy)carbonyl]amino}-4-oxohexanoic acid Based on Differential Evidence

Ketomethylene Dipeptide Isostere Synthesis via Chain Extension Chemistry

The 4-oxo (γ-keto) placement is essential for generating ketomethylene dipeptide isosteres via zinc carbenoid-mediated chain extension. In this application, the Cbz-protected γ-keto acid serves as the direct precursor to 5-(carbobenzyloxyamino)-2-alkyl-γ-ketoesters, which are key intermediates for protease inhibitor scaffolds [1]. The 5-oxo regioisomer would yield a δ-keto ester with an altered peptide bond replacement geometry, incompatible with γ-keto isostere design.

Protease Inhibitor Scaffold Development Requiring γ-Keto Electrophilic Warheads

Cbz-protected γ-keto amino acids are privileged intermediates for serine and cysteine protease inhibitors where the ketone acts as an electrophilic warhead or transition-state analog [1][2]. The Cbz group has demonstrated superior potency as an N-terminal recognition unit compared to dansyl, methoxysuccinyl, or Boc protecting groups in elastase inhibitor series [2]. The 4-oxo compound's lower LogP (1.2 vs. 3.31 for non-ketone Cbz-amino acids) also favors aqueous solubility during biochemical assay preparation.

Building Block for Modified Amino Acid Scaffolds in Medicinal Chemistry

The combination of Cbz protection (hydrogenolytically cleavable yet stable to acidic and basic conditions) with the γ-keto functionality makes this compound a versatile intermediate for constructing peptidomimetics and modified amino acid scaffolds [1][3]. The 5 HBA count and intermediate TPSA (92.7 Ų) position it in a favorable property space for further elaboration into lead-like molecules, where the ketone can be exploited for oxime/hydrazone conjugation or reductive amination.

Application

Selection Property

Validation Focus

Ketomethylene dipeptide isostere synthesis

γ-Keto placement compatibility

Chain extension reaction fidelity

Protease inhibitor scaffold development

γ-Keto electrophilic warhead precursor with reported N-terminal recognition context

Inhibitor scaffold profiling and aqueous solubility

Modified amino acid scaffolds

Cbz/γ-keto dual functional handles

Elaboration compatibility for lead-like molecules

• [1] Hoffman, R.V.; Tao, J. A simple, stereoselective synthesis of ketomethylene dipeptide isosteres. Tetrahedron 1998, 54, 2683–2690. View Source
• [2] Peet, N.P.; Burkhart, J.P.; Angelastro, M.R.; et al. Synthesis of peptidyl fluoromethyl ketones and peptidyl α-keto esters as inhibitors of porcine pancreatic elastase, human neutrophil elastase, and rat and human neutrophil cathepsin G. J. Med. Chem. 1990, 33, 394–407. View Source
• [3] Kuujia.com. Cas no 1528035-50-8: product description and synthetic utility. 2024. View Source